
CAY10499: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CAY10499

Cat. No.: B15603168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAY10499 is a potent, non-selective, and irreversible inhibitor of several serine hydrolases,

most notably monoacylglycerol lipase (MGL), fatty acid amide hydrolase (FAAH), and hormone-

sensitive lipase (HSL).[1][2][3] Its activity stems from a carbamate moiety that covalently

modifies the active site of these enzymes.[4] This compound has become a valuable research

tool for investigating the roles of these enzymes in various physiological and pathological

processes, particularly within the endocannabinoid system and lipid metabolism. This guide

provides an in-depth overview of CAY10499, its mechanism of action, applications in research,

and detailed experimental protocols.

Core Mechanism of Action: Inhibition of Serine
Lipases
CAY10499 functions as a broad-spectrum lipase inhibitor. Its primary targets include:

Monoacylglycerol Lipase (MGL): MGL is the principal enzyme responsible for the

degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG).[4][5][6] By inhibiting

MGL, CAY10499 elevates the levels of 2-AG, thereby potentiating its signaling through

cannabinoid receptors (CB1 and CB2).[7]

Fatty Acid Amide Hydrolase (FAAH): FAAH is the primary enzyme for the breakdown of

anandamide (AEA), another major endocannabinoid. CAY10499's inhibition of FAAH leads to
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increased AEA levels.[1][2][4]

Hormone-Sensitive Lipase (HSL): HSL is a key enzyme in the mobilization of fatty acids from

stored triglycerides. Inhibition of HSL by CAY10499 can impact lipid metabolism and cellular

energy homeostasis.[1][8]

The inhibitory action of CAY10499 is irreversible, involving the formation of a stable covalent

bond with the catalytic serine residue within the active site of the target lipases.[9]

Quantitative Data: Inhibitory Potency and Cellular
Effects
The following tables summarize the reported quantitative data for CAY10499's inhibitory activity

against key enzymes and its effects on cancer cell proliferation.

Table 1: Inhibitory Activity of CAY10499 against Human Recombinant Lipases

Enzyme IC₅₀ (nM)

Monoacylglycerol Lipase (MGL) 144[1][2]

Fatty Acid Amide Hydrolase (FAAH) 14[1][2][3]

Hormone-Sensitive Lipase (HSL) 90[1][2]

Table 2: Inhibition of Other Lipases by CAY10499 at 5 µM

Enzyme Inhibition (%)

Adipose Triglyceride Lipase (ATGL) 95[1]

Diacylglycerol Lipase α (DAGLα) 60[1]

α/β-Hydrolase Domain 6 (ABHD6) 90[1]

Carboxylesterase 1 (CES1) 95[1]

Table 3: Anti-proliferative Activity of CAY10499 in Cancer Cell Lines
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Cell Line Cancer Type IC₅₀ (µM)

MCF-7 Breast Cancer 4.2[1]

MDA-MB-231 Breast Cancer 46[1]

COV318 Ovarian Cancer 106.7[1]

OVCAR-3 Ovarian Cancer 79.8[1]

Signaling Pathways Modulated by CAY10499
By inhibiting MGL and FAAH, CAY10499 significantly impacts the endocannabinoid signaling

pathway. The elevation of 2-AG and AEA leads to enhanced activation of cannabinoid

receptors, which in turn modulates various downstream signaling cascades involved in

neurotransmission, inflammation, and pain perception. The inhibition of HSL also has

implications for cellular metabolism and signaling pathways regulated by fatty acids.
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Caption: CAY10499 inhibits MGL and FAAH, increasing 2-AG and AEA levels and enhancing
cannabinoid receptor signaling.

Experimental Protocols
This section provides detailed methodologies for key experiments involving CAY10499.

MGL Inhibition Assay using 4-Nitrophenylacetate (4-
NPA)
This colorimetric assay is a common method to determine MGL activity and the inhibitory

potential of compounds like CAY10499.[5][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b15603168?utm_src=pdf-body-img
https://www.benchchem.com/product/b15603168?utm_src=pdf-body
https://www.benchchem.com/product/b15603168?utm_src=pdf-body
https://www.benchchem.com/product/b15603168?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18855964/
https://www.mdpi.com/1422-0067/26/19/9829
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Preparation

Assay Procedure (96-well plate)

Data Analysis
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(e.g., 10 mM Tris-HCl, pH 7.2, 1 mM EDTA)

Add Assay Buffer, MGL Enzyme, and CAY10499 (or DMSO control) to wells
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Caption: Workflow for determining MGL inhibition by CAY10499 using a 4-NPA colorimetric
assay.

Detailed Protocol:

Reagent Preparation:

Assay Buffer: Prepare a 1X assay buffer (e.g., 10 mM Tris-HCl, pH 7.2, containing 1 mM

EDTA).[1]

MGL Enzyme: Dilute human recombinant MGL in the 1X assay buffer to the desired

concentration.[1]

CAY10499: Prepare a stock solution of CAY10499 in DMSO. Perform serial dilutions to

obtain a range of concentrations for IC₅₀ determination.

Substrate: Prepare a solution of 4-nitrophenylacetate (4-NPA) in a suitable solvent like

ethanol, and then dilute it in the assay buffer.[1]

Assay Performance (in a 96-well plate):

To appropriate wells, add the assay buffer, diluted MGL enzyme, and either CAY10499
solution or DMSO (for control wells).

Incubate the plate for a defined period (e.g., 10-15 minutes) at room temperature to allow

the inhibitor to interact with the enzyme.[1]

Initiate the enzymatic reaction by adding the 4-NPA substrate solution to all wells.

Immediately begin monitoring the increase in absorbance at 405-415 nm using a

microplate reader. The yellow color of the product, 4-nitrophenol, is measured.[11]

Data Analysis:

Calculate the initial rate of the reaction (change in absorbance per minute) for each

concentration of CAY10499.
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Determine the percentage of inhibition for each concentration relative to the control

(DMSO-treated) wells.

Plot the percent inhibition against the logarithm of the CAY10499 concentration and fit the

data to a suitable model to calculate the IC₅₀ value.

FAAH Inhibition Assay (Fluorometric)
This assay measures the inhibition of FAAH activity using a fluorogenic substrate.[6][12]

Detailed Protocol:

Reagent Preparation:

Assay Buffer: Prepare a 1X FAAH assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, containing

1 mM EDTA).[12]

FAAH Enzyme: Dilute recombinant human FAAH in the 1X assay buffer.[12]

CAY10499: Prepare serial dilutions of CAY10499 in DMSO.

Substrate: Use a fluorogenic substrate such as AMC-arachidonoyl amide.[6][12]

Assay Performance (in a 96-well plate):

Add the assay buffer, diluted FAAH enzyme, and CAY10499 (or DMSO) to the wells.

Pre-incubate the plate for a specific time (e.g., 30 minutes) at 37°C.[6]

Initiate the reaction by adding the FAAH substrate.

Measure the increase in fluorescence (e.g., excitation at 340-360 nm and emission at 450-

465 nm) over time.[6][12]

Data Analysis:

Calculate the rate of the enzymatic reaction from the linear portion of the fluorescence

curve.
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Determine the percent inhibition and calculate the IC₅₀ value as described for the MGL

assay.

Cell Proliferation Assay
The anti-proliferative effects of CAY10499 on cancer cells can be assessed using various

standard methods, such as the crystal violet assay.[13]
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Caption: Workflow for assessing the anti-proliferative effects of CAY10499 on cancer cells
using a crystal violet assay.

Detailed Protocol:

Cell Seeding:

Seed the desired cancer cell line into a 96-well plate at an appropriate density.

Allow the cells to adhere and grow for 24 hours.[13]

Treatment:

Prepare different concentrations of CAY10499 in the cell culture medium.

Replace the medium in the wells with the medium containing CAY10499 or DMSO (as a

vehicle control).

Incubate the cells for the desired treatment period (e.g., 48 or 72 hours).[13]

Staining and Quantification:

After incubation, fix the cells with a suitable fixative like 5% glutaraldehyde.[13]

Stain the fixed cells with a crystal violet solution.

After washing and drying, solubilize the stain using a solution such as 10% acetic acid.[13]

Measure the absorbance of the solubilized stain at approximately 595 nm using a

microplate reader.[13]

Data Analysis:

Normalize the absorbance values of the treated wells to the control wells.

Calculate the percentage of proliferation inhibition for each CAY10499 concentration.

Determine the IC₅₀ value for cell growth inhibition.
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In Vivo Applications
In animal models, CAY10499 has been used to investigate the physiological roles of the

lipases it inhibits. For instance, in vivo studies in rats have shown that CAY10499 can reduce

the increase in cytosolic lipase activity induced by specific diets.[1][2] When planning in vivo

experiments, it is crucial to consider the route of administration, dosage, and potential off-target

effects due to the non-selective nature of CAY10499.

Conclusion
CAY10499 is a powerful pharmacological tool for the in vitro and in vivo study of MGL, FAAH,

HSL, and other serine hydrolases. Its ability to modulate the endocannabinoid system and lipid

metabolism makes it highly relevant for research in neuroscience, oncology, and metabolic

diseases. Researchers using CAY10499 should be mindful of its non-selective profile and

design experiments accordingly to ensure accurate interpretation of the results. The detailed

protocols and data presented in this guide are intended to facilitate the effective use of

CAY10499 in advancing scientific discovery.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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